Cas no 7756-96-9 (Butyl 2-aminobenzoate)

• Product Name: Butyl 2-aminobenzoate
• CAS No: 7756-96-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD00036506
• CID: 568070
• PubChem ID: 24900895
• Update Time: 2025-04-19

Butyl 2-aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Butyl 2-aminobenzoate
• Butyl Anthranilate
• Benzoic acid, 2-amino-,butyl ester
• 2-Aminobenzoic Acid Butyl Ester
• Anthranilic Acid Butyl Ester

• MDL： MFCD00036506
• Inchi： 1S/C11H15NO2/c1-2-3-8-14-11(13)9-6-4-5-7-10(9)12/h4-7H,2-3,8,12H2,1H3
• InChI Key： HUIYGGQINIVDNW-UHFFFAOYSA-N
• SMILES： CCCCOC(C1C(N)=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: A colorless to yellowish liquid. It has sweet ripe fruit aroma, weak aroma, and a faint clear smell
• Density: 1.06 g/mL at 25 °C(lit.)
• Melting Point: less than 32 °F (NTP, 1992)
• Boiling Point: 303 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.545(lit.)
• Stability/Shelf Life: Stability Air and light sensitive. Incompatible with alkalies, acids, strong oxidizing agents.
• PSA: 52.32000
• LogP: 2.80690
• Sensitiveness: Sensitive to air
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• FEMA: 2181 | BUTYL ANTHRANILATE

Butyl 2-aminobenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• RTECS：DG1527000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents